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Compound of Interest

Compound Name: Cilobradine hydrochloride

Cat. No.: B8055504 Get Quote

Introduction
Cilobradine hydrochloride, also known as DK-AH 269, is a potent and selective blocker of

the hyperpolarization-activated cyclic nucleotide-gated (HCN) channels.[1][2][3] These

channels are crucial for regulating rhythmic electrical activity in cardiac and neuronal tissues.[1]

Due to its specific action on HCN channels, cilobradine hydrochloride is a valuable tool in

cardiovascular and neurological research.[1][2] Proper preparation and storage of cilobradine
hydrochloride stock solutions are critical to ensure experimental reproducibility and the

integrity of the compound. These application notes provide detailed protocols for the

preparation and storage of cilobradine hydrochloride stock solutions for research purposes.

Physicochemical Properties
Cilobradine hydrochloride is a white to off-white solid.[4] It is essential to understand its

solubility and stability to prepare and store stock solutions effectively.
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Property Value Source(s)

Molecular Formula C₂₈H₃₈N₂O₅ · HCl [5]

Molecular Weight 519.1 g/mol [5]

Solubility in DMSO ≥ 125 mg/mL (240.82 mM) [2][4]

Solubility in Water

100 mg/mL (192.65 mM)

(ultrasonication may be

required)

[2][4]

Solubility in Ethanol
≥10.2 mg/mL (with

ultrasonication)
[6]

Storage (Solid) -20°C for up to 3 years [3]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month
[2]

Note: Solubility can be affected by factors such as the purity of the compound, the quality of the

solvent, temperature, and agitation. It is recommended to use freshly opened, anhydrous

DMSO for optimal solubility.[2][3]

Experimental Protocols
Materials

Cilobradine hydrochloride powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile, deionized water

Sterile polypropylene microcentrifuge tubes or cryovials

Vortex mixer

Sonicator (optional, but recommended for aqueous solutions)

Calibrated analytical balance
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol 1: Preparation of a 10 mM Cilobradine
Hydrochloride Stock Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution of cilobradine
hydrochloride in DMSO.

Preparation: Don appropriate PPE. Allow the vial of cilobradine hydrochloride powder to

equilibrate to room temperature before opening to prevent condensation.

Weighing: Weigh out 5.19 mg of cilobradine hydrochloride powder using a calibrated

analytical balance and place it into a sterile microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

powder.

Mixing: Cap the tube tightly and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a water bath (25-37°C) or brief sonication can aid in dissolution if

necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20-

100 µL) in sterile cryovials. This minimizes freeze-thaw cycles which can degrade the

compound.[2] Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C

for short-term storage (up to 1 month).[2]

Protocol 2: Preparation of a 10 mM Cilobradine
Hydrochloride Stock Solution in Water
This protocol is for applications where DMSO may interfere with the experimental system.

Preparation: Wear appropriate PPE. Allow the cilobradine hydrochloride powder to reach

room temperature before opening the vial.

Weighing: Accurately weigh 5.19 mg of cilobradine hydrochloride and place it in a sterile

microcentrifuge tube.
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Dissolution: Add 1 mL of sterile, deionized water to the tube.

Mixing: Cap the tube and vortex vigorously. Sonication is often required to fully dissolve

cilobradine hydrochloride in aqueous solutions.[2][3] Sonicate the solution in a water bath

until no particulate matter is visible.

Aliquoting and Storage: Aliquot the aqueous stock solution into single-use volumes in sterile

cryovials. Store the aliquots at -80°C for up to 6 months or -20°C for up to 1 month.[2] It is

advisable to use aqueous solutions promptly after preparation.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of cilobradine hydrochloride and

the workflow for preparing a stock solution.
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Caption: Mechanism of action of Cilobradine Hydrochloride.
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Caption: Workflow for preparing Cilobradine Hydrochloride stock solution.
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Safety Precautions
Cilobradine hydrochloride is intended for research use only. Standard laboratory safety

practices should be followed. Wear a lab coat, safety glasses, and chemical-resistant gloves.

Avoid inhalation of the powder and contact with skin and eyes. In case of contact, wash the

affected area thoroughly with water. Consult the Safety Data Sheet (SDS) for more detailed

safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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